N~1~-(4-ethoxyphenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(4-methoxy-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C18H22N2O5S/c1-4-25-17-9-5-14(6-10-17)19-18(21)13-20(26(3,22)23)15-7-11-16(24-2)12-8-15/h5-12H,4,13H2,1-3H3,(H,19,21)
• InChI Key: WYWATJNJJOMPKD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN(C2=CC=C(C=C2)OC)S(=O)(=O)C
• Molecular Formula: C18H22N2O5S
• Molecular Weight: 378.4 g/mol

Description

N-1-(4-ethoxyphenyl)-N2-(4-methoxyphenyl)-N2-(methylsulfonyl)glycinamide, also known as EPM-706, is a novel small molecule compound that has been developed for the treatment of cancer. It belongs to the class of compounds known as sulfonamides and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of N~1~-(4-ethoxyphenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide is not fully understood, but it is believed to act by inhibiting the activity of a protein called heat shock protein 90 (HSP90). HSP90 is involved in the regulation of several cellular processes, including the folding and stabilization of proteins. Inhibition of HSP90 activity leads to the degradation of several oncogenic proteins, resulting in the inhibition of tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce tumor growth. This compound has also been shown to have an effect on the tumor microenvironment, leading to a reduction in angiogenesis (the formation of new blood vessels) and the infiltration of immune cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N~1~-(4-ethoxyphenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide is its potency and specificity in targeting cancer cells. It has shown minimal toxicity in preclinical studies, making it a promising candidate for further development. However, one of the limitations of this compound is its limited solubility, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the development of N~1~-(4-ethoxyphenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide. One potential direction is the optimization of its pharmacokinetic properties, including solubility and bioavailability. Another direction is the development of combination therapies with other chemotherapeutic agents to enhance its efficacy. Additionally, further preclinical and clinical studies are needed to evaluate the safety and efficacy of this compound in humans.

Scientific Research Applications

N~1~-(4-ethoxyphenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide has been extensively studied in preclinical models of cancer, including cell lines and animal models. It has shown potent anti-tumor activity against a variety of cancer types, including breast, lung, colon, and pancreatic cancer. This compound has also been shown to be effective in combination with other chemotherapeutic agents, suggesting that it may have a role in combination therapy.